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carboxylate

Cat. No.: B038223 Get Quote

Methyl 4-methoxy-1H-indole-2-carboxylate: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 4-methoxy-1H-indole-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

Due to the limited availability of direct experimental data for this specific molecule, this

document synthesizes information from analogous structures and general principles of indole

chemistry to present a thorough profile.

Chemical Structure
The structural formula of methyl 4-methoxy-1H-indole-2-carboxylate is presented below:

Figure 1. The 2D chemical structure of methyl 4-methoxy-1H-indole-2-carboxylate.
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Physicochemical Properties
The known physicochemical properties of methyl 4-methoxy-1H-indole-2-carboxylate are

summarized in the table below. This data is crucial for its handling, characterization, and

application in experimental settings.

Property Value Source

Molecular Formula C₁₁H₁₁NO₃ [1]

Molecular Weight 205.21 g/mol [1]

Melting Point 147-148 °C [2]

Boiling Point 370.1 ± 22.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

CAS Number 111258-23-2 [3]

Appearance Tan solid [4]

Spectroscopic Data
Detailed spectroscopic data for methyl 4-methoxy-1H-indole-2-carboxylate is not extensively

published. However, quality control of commercially available samples is typically performed

using ¹H NMR and HPLC.[2] The ¹H NMR spectrum is available on spectral databases,

recorded in DMSO-d₆.[5]

Based on the structure, the expected ¹H NMR spectrum would feature signals corresponding to

the aromatic protons on the indole ring, the methoxy group protons, the ester methyl protons,

and the N-H proton of the indole. The ¹³C NMR spectrum would similarly show distinct signals

for each carbon atom in the molecule.

Synthesis
A specific, detailed experimental protocol for the synthesis of methyl 4-methoxy-1H-indole-2-
carboxylate is not readily available in peer-reviewed literature. However, its synthesis can be

conceptualized through established methods for indole formation, such as the Fischer,

Reissert, or Bartoli indole syntheses. A plausible synthetic approach, the Reissert indole
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synthesis, is outlined below. This method involves the condensation of a substituted o-

nitrotoluene with diethyl oxalate, followed by reductive cyclization.

Step 1: Condensation

Step 2: Reductive Cyclization

Step 3: Esterification

2-Methyl-3-nitroanisole

Ethyl 2-(2-methoxy-6-nitrophenyl)-2-oxoacetate

NaOEt, EtOH

Diethyl oxalate

4-Methoxy-1H-indole-2-carboxylic acid

H₂, Pd/C or Zn/AcOH

Methyl 4-methoxy-1H-indole-2-carboxylate

MeOH, H₂SO₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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